Cas no 1247700-74-8 (2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol)

2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol structure
1247700-74-8 structure
Product Name:2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
CAS No:1247700-74-8
MF:C10H10BrN3O
MW:268.109900951386
CID:4464338
PubChem ID:62401455
Update Time:2025-04-24

2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-ethanol, 1-(4-bromophenyl)-
    • 2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
    • F6511-9321
    • AKOS011689109
    • 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol
    • 1247700-74-8
    • 2-[1-(4-bromophenyl)triazol-4-yl]ethanol
    • Inchi: 1S/C10H10BrN3O/c11-8-1-3-10(4-2-8)14-7-9(5-6-15)12-13-14/h1-4,7,15H,5-6H2
    • InChI Key: YMGKBMWQMBNRJA-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Br)C=C2)C=C(CCO)N=N1

Computed Properties

  • Exact Mass: 267.00072Da
  • Monoisotopic Mass: 267.00072Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.9Ų

2-[1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6511-9321-2μmol
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F6511-9321-1mg
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